2-chloro-N-(2-((6-((6-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)benzamide
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Description
2-chloro-N-(2-((6-((6-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)benzamide is a useful research compound. Its molecular formula is C19H19ClN6O and its molecular weight is 382.85. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
The compound and its derivatives have been synthesized through various methods, focusing on enhancing biological activity through structural modifications. For instance, the synthesis of heterocyclic compounds like pyridazine analogs has shown significant pharmaceutical importance. The synthesis involves treating specific precursors in the presence of reagents such as carbon disulfide, methyl iodide, and acetic anhydride under controlled conditions to yield derivatives with potential antimicrobial and antioxidant activities (Flefel et al., 2018). Similarly, novel synthesis routes have been developed to create benzamide-based 5-aminopyrazoles and their fused heterocycles, demonstrating remarkable anti-avian influenza virus activity, highlighting the compound's versatility in generating biologically active molecules (Hebishy et al., 2020).
Molecular Docking and In Vitro Screening
Molecular docking and in vitro screening of synthesized compounds offer insights into their potential biological activities. For example, triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives prepared from related precursors underwent in silico molecular docking screenings, revealing moderate to good binding energies, indicating potential as antimicrobial and antioxidant agents (Flefel et al., 2018). This approach helps in identifying promising candidates for further drug development.
Antimicrobial and Antioxidant Activities
The antimicrobial and antioxidant properties of derivatives synthesized from the compound have been extensively studied. For instance, some derivatives exhibited pronounced antimicrobial activity, suggesting their utility in developing new antimicrobial agents (Bhuiyan et al., 2006). Additionally, compounds showing significant anti-influenza A virus activity underscore the potential of such derivatives in antiviral research (Hebishy et al., 2020).
Properties
IUPAC Name |
2-chloro-N-[2-[[6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl]amino]ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClN6O/c1-13-5-4-8-17(23-13)24-18-10-9-16(25-26-18)21-11-12-22-19(27)14-6-2-3-7-15(14)20/h2-10H,11-12H2,1H3,(H,21,25)(H,22,27)(H,23,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNSOLXBWFWFZIK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)NC2=NN=C(C=C2)NCCNC(=O)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClN6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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